Cas no 1070879-22-9 (Methyl 2-(phenylmethoxycarbonylaminomethyl)-1h-imidazole-5-carboxylate)

• Product Name: Methyl 2-(phenylmethoxycarbonylaminomethyl)-1h-imidazole-5-carboxylate
• CAS No: 1070879-22-9
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 1183013
• PubChem ID: 39345747
• Update Time: 2025-04-20

Methyl 2-(phenylmethoxycarbonylaminomethyl)-1h-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(phenylmethoxycarbonylaminomethyl)-1h-imidazole-5-carboxylate
• CTK4A4951
• ZINC32099181
• AG-D-21948
• OR30645
• Methyl 2-(aminomethyl)-1H-imidazole-5-carboxylate, 2-CBZ protected
• 2-({[(Benzyloxy)carbonyl]amino}methyl)-5-(methoxycarbonyl)-1H-imidazole
• METHYL 2-((BENZYLOXYCARBONYLAMINO)METHYL)-1H-IMIDAZOLE-5-CARBOXYLATE
• Methyl 2-({[(benzyloxy)carbonyl]amino}methyl)-1H-imidazole-5-carboxylate
• methyl 2-({[(benzyloxy)carbonyl]amino}methyl)-3H-imidazole-4-carboxylate
• 2-({[(Benzyloxy)carbonyl]amino}methyl)-5-(methoxycarbonyl)-1H-imidazole;METHYL 2-((BENZYLOXYCARBONYLAMINO)METHYL)-1H-IMIDAZOLE-5-CARBOXYLATE;Methyl 2-(aminomethyl)-1H-imidazole-5-carboxylate,2-CBZ protected;methyl 2-({[(benzyloxy)carbonyl]amino}methyl)-3H-imidazole-4-carboxylate;
• DTXSID90653600
• METHYL2-((BENZYLOXYCARBONYLAMINO)METHYL)-1H-IMIDAZOLE-5-CARBOXYLATE
• 1070879-22-9
• J-001698

• Inchi： 1S/C14H15N3O4/c1-20-13(18)11-7-15-12(17-11)8-16-14(19)21-9-10-5-3-2-4-6-10/h2-7H,8-9H2,1H3,(H,15,17)(H,16,19)
• InChI Key： IVNFONIYJVHJGE-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC=C(C(=O)OC)N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.10600
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.31000
• LogP: 2.01360